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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propiophenone

CAS No.: 58122-03-5

Cat. No.: B1298397

Get Quote

Operational Guide: Safe Disposal and Waste Management of 3-(3-
Chlorophenyl)propiophenone

Executive Summary
Immediate Action Required: Do NOT dispose of 3-(3-Chlorophenyl)propiophenone via

sanitary sewer, trash, or evaporation.[1][2] This compound is a halogenated aromatic ketone;

its disposal requires high-temperature incineration with acid gas scrubbing capabilities.[1][2]

Critical Segregation Rule: strictly segregate this waste into Halogenated Waste streams. Mixing

with non-halogenated solvents (e.g., acetone, ethanol) significantly increases disposal costs

and complicates incineration processes due to the generation of corrosive hydrogen chloride

(HCl) gas.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1][2]
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Parameter Data Operational Implication

Chemical Name
3-(3-

Chlorophenyl)propiophenone

Primary identifier for waste

tags.

CAS Number 58122-03-5 (or isomer specific)
Verify against SDS to prevent

cross-contamination.[1][2]

Molecular Formula C₁₅H₁₃ClO

Chlorine content dictates

"Halogenated" waste stream.

[2]

Physical State Solid (crystalline powder)

May require dissolution for

liquid waste streams or solid

packing.[2]

Key Hazards Skin/Eye Irritant, Acute Tox.[1]
Requires full PPE (Nitrile

gloves, safety goggles).[1]

Incompatibilities Strong Oxidizing Agents

Do not mix with nitric acid,

perchlorates, or

permanganates in waste

drums.[1]

Waste Stream Segregation & Management
As a Senior Application Scientist, I emphasize source segregation. Once a halogenated

compound enters a non-halogenated drum, the entire drum must be treated as halogenated,

often tripling the disposal cost.[1]

Protocol A: Solid Waste (Pure Compound)
Containment: Place the solid substance in a screw-top jar (glass or HDPE).

Labeling: Apply a hazardous waste label.

Constituents: "3-(3-Chlorophenyl)propiophenone, 98%."[1][2]

Hazard Checkbox: Toxic, Irritant.[1]
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Secondary Containment: Place the jar into a clear, sealable plastic bag (4-mil thickness)

before placing it in the solid waste drum.

Protocol B: Liquid Waste (Reaction Mixtures/Rinsates)
Solvent Compatibility: Ensure the carrier solvent is compatible.[1][2] (e.g., Dichloromethane,

Ethyl Acetate).[1][3]

Stream Selection: Pour into the HALOGENATED SOLVENT carboy.

Why? Incinerators burn halogenated waste at higher temperatures (>1100°C) with

scrubbers to neutralize the HCl byproducts.

Headspace: Leave 10% headspace in the container to allow for vapor expansion.[1][2]

Decision Logic: Waste Workflow
The following diagram illustrates the critical decision points for disposing of chlorinated

intermediates.
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Figure 1: Decision tree for the segregation and packaging of halogenated aromatic waste.

Emergency Spill Response
Trustworthiness relies on preparedness.[1][2] This protocol is self-validating: if you have these

materials on hand, you can manage a breach immediately.
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Isolate: Evacuate the immediate area. Mark the zone.

PPE Up: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1]

If powder is airborne, use an N95 or P100 respirator.[1]

Contain:

Solids: Gently cover with a wet paper towel to prevent dust generation, then scoop into a

waste container.[1]

Liquids: Surround with vermiculite or chem-mats.[1][2] Do NOT use sawdust

(combustible).[2]

Clean: Wipe the surface with a soap/water solution.[1][2] Place all cleanup materials into the

Solid Hazardous Waste bin.

Regulatory Framework (RCRA Compliance)
In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA).[1]

Waste Characterization: While 3-(3-Chlorophenyl)propiophenone is not explicitly "P" or "U"

listed, it is a Characteristic Waste if it exhibits toxicity or is mixed with ignitable solvents.[1][2]

Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene

Chloride), it adopts F001/F002 codes.[1][2]

Generator Status: Ensure your lab's "Cradle-to-Grave" documentation tracks this mass from

purchase to the incineration manifest.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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